Cas no 784193-15-3 (2,2-Difluoropropyl trifluoromethanesulfonate)

• Product Name: 2,2-Difluoropropyl trifluoromethanesulfonate
• CAS No: 784193-15-3
• MF: C₄H₅F₅O₃S
• MW: 228.137717962265
• CID: 2176150
• PubChem ID: 58747012
• Update Time: 2025-06-15

2,2-Difluoropropyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoropropyl trifluoromethanesulfonate
• AT22880
• CS-0258977
• trifluoromethanesulfonic acid 2,2-difluoropropyl ester
• 824-522-0
• MFCD19442175
• DB-226766
• 2,2-Difluoropropyl 1,1,1-trifluoromethanesulfonate
• 2,2-Difluoropropyl triflate
• 784193-15-3
• 2,2-Difluoroprop-1-yl trifluoromethanesulphonate
• trifluoromethanesulfonic acid 2,2-difluoro-propyl ester
• DTXSID301226842
• 2,2-Difluoropropyltrifluoromethanesulfonate
• DTXCID101658091
• SCHEMBL4813050
• EN300-719528

• Inchi： 1S/C4H5F5O3S/c1-3(5,6)2-12-13(10,11)4(7,8)9/h2H2,1H3
• InChI Key： PQTXBPSLBYWNRI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC(C)(F)F

Computed Properties

• Exact Mass: 227.98795600Da
• Monoisotopic Mass: 227.98795600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2,2-Difluoropropyl trifluoromethanesulfonate

Introduction to 2,2-Difluoropropyl trifluoromethanesulfonate (CAS No. 784193-15-3): Applications and Recent Research Developments

2,2-Difluoropropyl trifluoromethanesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 784193-15-3, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and specialty chemical research. This compound belongs to the class of sulfonates, characterized by the presence of a highly electronegative trifluoromethanesulfonyl group, which imparts unique chemical properties making it valuable in synthetic applications.

The structural motif of 2,2-Difluoropropyl trifluoromethanesulfonate consists of a propyl backbone substituted with two fluorine atoms at the second carbon position, further functionalized with a trifluoromethanesulfonyl (CF₃SO₂) group. This configuration results in enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The compound’s ability to serve as an excellent leaving group in nucleophilic substitution reactions has made it a staple intermediate in organic synthesis, particularly in the development of biologically active molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and increased bioavailability. 2,2-Difluoropropyl trifluoromethanesulfonate exemplifies this trend, as its incorporation into drug candidates has been associated with enhanced therapeutic efficacy and reduced side effects.

One of the most compelling applications of CAS No. 784193-15-3 is in the synthesis of protease inhibitors, which are pivotal in treating viral infections such as HIV and hepatitis C. Fluorinated sulfonates have been shown to enhance the binding interactions between inhibitors and their target enzymes by increasing hydrophobic interactions and reducing conformational flexibility. Recent studies have demonstrated that derivatives of 2,2-Difluoropropyl trifluoromethanesulfonate can be used to develop novel protease inhibitors with improved potency and selectivity.

Another emerging area where 2,2-Difluoropropyl trifluoromethanesulfonate has found utility is in the field of agrochemicals. Fluorinated compounds are known for their resistance to degradation under environmental conditions, making them ideal for long-lasting pesticides and herbicides. Researchers have been exploring its potential as a precursor in synthesizing next-generation agrochemicals that offer higher efficacy while minimizing environmental impact.

The synthetic versatility of CAS No. 784193-15-3 also extends to the development of advanced materials. Fluorosulfonates can be incorporated into polymers to enhance thermal stability and chemical resistance. These properties are particularly valuable in high-performance coatings and electronic materials where durability under extreme conditions is paramount.

Recent advancements in computational chemistry have further illuminated the potential of 2,2-Difluoropropyl trifluoromethanesulfonate. Molecular modeling studies indicate that its unique electronic distribution facilitates strong interactions with biological targets, making it an attractive scaffold for drug discovery. By leveraging machine learning algorithms, researchers can predict optimal modifications to its structure to enhance pharmacological properties such as solubility and permeability.

The industrial production of CAS No. 784193-15-3 has also seen significant improvements in recent years. Innovations in catalytic processes have enabled more efficient synthesis routes, reducing costs and environmental footprint. These advancements are crucial for scaling up production to meet growing demand from both pharmaceutical and specialty chemical sectors.

Looking ahead, the future prospects for 2,2-Difluoropropyl trifluoromethanesulfonate appear promising. Ongoing research is focused on expanding its applications into areas such as medicinal chemistry, materials science, and green chemistry. As our understanding of fluorine’s role in molecular design continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of chemical innovation.